Cas no 1699146-54-7 (2-{(benzyloxy)carbonylamino}-3-(5-bromo-2-methoxyphenyl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(5-bromo-2-methoxyphenyl)propanoic acid
• CAS No: 1699146-54-7
• MF: C₁₈H₁₈BrNO₅
• MW: 408.243224620819
• CID: 6088389
• PubChem ID: 103666191
• Update Time: 2025-06-10

2-{(benzyloxy)carbonylamino}-3-(5-bromo-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(5-bromo-2-methoxyphenyl)propanoic acid
• EN300-12413052
• 1699146-54-7
• 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromo-2-methoxyphenyl)propanoic acid

• Inchi： 1S/C18H18BrNO5/c1-24-16-8-7-14(19)9-13(16)10-15(17(21)22)20-18(23)25-11-12-5-3-2-4-6-12/h2-9,15H,10-11H2,1H3,(H,20,23)(H,21,22)
• InChI Key： LOGPEQDMTYIPHG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 407.03684g/mol
• Monoisotopic Mass: 407.03684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(5-bromo-2-methoxyphenyl)propanoic acid

Research Brief on 2-{(benzyloxy)carbonylamino}-3-(5-bromo-2-methoxyphenyl)propanoic acid (CAS: 1699146-54-7)

In recent years, the compound 2-{(benzyloxy)carbonylamino}-3-(5-bromo-2-methoxyphenyl)propanoic acid (CAS: 1699146-54-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted drug delivery systems. The presence of a bromo-methoxy phenyl group and a benzyloxy carbonylamino moiety makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and optimization of 2-{(benzyloxy)carbonylamino}-3-(5-bromo-2-methoxyphenyl)propanoic acid to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that improves the yield and purity of this compound, addressing previous challenges in large-scale production. The study also highlighted its role as a key intermediate in the synthesis of protease inhibitors, which are critical in the treatment of diseases such as HIV and hepatitis C.

In addition to its synthetic applications, this compound has been investigated for its biological activity. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 2-{(benzyloxy)carbonylamino}-3-(5-bromo-2-methoxyphenyl)propanoic acid exhibit potent inhibitory effects against specific cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways, although further research is needed to fully elucidate these interactions.

Another area of interest is the compound's potential in neuropharmacology. A 2022 study in ACS Chemical Neuroscience explored its ability to modulate neurotransmitter systems, suggesting possible applications in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The researchers noted that the bromo-methoxy phenyl group plays a crucial role in binding to neuronal receptors, making it a promising candidate for future drug development.

Despite these advancements, challenges remain in the clinical translation of 2-{(benzyloxy)carbonylamino}-3-(5-bromo-2-methoxyphenyl)propanoic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(5-bromo-2-methoxyphenyl)propanoic acid (CAS: 1699146-54-7) represents a promising molecule with diverse applications in chemical biology and drug discovery. Ongoing research continues to uncover its potential, and future studies will likely focus on optimizing its pharmacological profile and exploring new therapeutic indications. The compound's unique structural features and biological activity make it a valuable asset in the quest for novel treatments for a range of diseases.